Cas no 2382620-01-9 (methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate)

• Product Name: methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate
• CAS No: 2382620-01-9
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6508980
• PubChem ID: 122607276
• Update Time: 2025-10-29

methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2382620-01-9
• SCHEMBL18135074
• EN300-6734745
• methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate

• Inchi： 1S/C8H13NO4/c1-11-7(10)6-4-8(5-9-6)12-2-3-13-8/h6,9H,2-5H2,1H3/t6-/m1/s1
• InChI Key： MPGRFFRFKUIBDJ-ZCFIWIBFSA-N
• SMILES： O1CCOC21CN[C@@H](C(=O)OC)C2

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.8Ų

Additional information on methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate

Methyl (8R)-1,4-Dioxa-7-Azaspiro[4.4]Nonane-8-Carboxylate: A Comprehensive Overview

Methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate, with CAS No 2382620-01-9, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts unique physical and chemical properties. The molecule's structure includes a spiro ring system with a nitrogen atom at the 7-position and two oxygen atoms at the 1,4 positions of one of the rings, along with a methyl ester group attached to the carboxylic acid moiety at the 8R position.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its spiro structure provides a rigid framework that can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its role as a potential precursor for synthesizing more complex bioactive agents, leveraging its structural versatility to create compounds with enhanced solubility and bioavailability.

The synthesis of methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate involves a multi-step process that typically begins with the preparation of the spiro ring system. This is often achieved through intramolecular cyclization reactions, where careful control of reaction conditions is essential to ensure the formation of the desired stereochemistry at the 8R position. The introduction of the methyl ester group is typically carried out via esterification reactions, which can be optimized to achieve high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic potential. For example, researchers have investigated its use in creating analogs with improved pharmacokinetic properties or enhanced selectivity for specific biological targets. These studies have been supported by computational modeling techniques, such as molecular docking and dynamics simulations, which provide insights into how structural modifications can influence binding affinity and selectivity.

In addition to its role in drug discovery, methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate has also been explored for its potential in materials science applications. Its rigid spiro structure makes it an attractive candidate for use in designing novel materials with tailored mechanical or electronic properties. For instance, recent research has focused on incorporating this compound into polymer systems to enhance their thermal stability or mechanical strength.

The stereochemistry at the 8R position plays a critical role in determining the compound's properties and reactivity. Studies have shown that enantiomeric excess can significantly influence both physical properties and biological activity, making it essential to develop efficient methods for asymmetric synthesis of this compound. Researchers have employed various chiral auxiliary strategies and catalytic asymmetric approaches to achieve high enantiomeric purity.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways and ecological impact of methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate. As part of green chemistry initiatives, efforts are being made to design synthesis routes that minimize waste generation and maximize atom economy while ensuring compliance with environmental regulations.

In conclusion, methyl (8R)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate represents a versatile building block with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial applications, particularly in drug discovery and materials science.